Cas no 150986-84-8 (6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile)

• Product Name: 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile
• CAS No: 150986-84-8
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• MDL: MFCD09743161
• CID: 1070617
• PubChem ID: 42281672
• Update Time: 2025-11-02

6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-2-amino-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carbonitrile
• 6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile(SALTDATA: FREE)
• 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile
• Z1509737585
• CS-0241810
• AKOS000265339
• MFCD09743161
• 6-acetyl-2-amino-4H,5H,7H-thieno[2,3-c]pyridine-3-carbonitrile
• ALBB-020963
• ONWFDBVICXATKK-UHFFFAOYSA-N
• F2146-0053
• SCHEMBL3421133
• thieno[2,3-c]pyridine-3-carbonitrile, 6-acetyl-2-amino-4,5,6,7-tetrahydro-
• 6-acetyl-2-amino-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
• 6-acetyl-2-amino-3-cyano-4,5,6,7-tetrahydro-thieno[2,3-c]pyridine
• DTXSID301152837
• BS-37387
• 6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile
• EN300-238481
• DB-207358
• 150986-84-8
• G27659

• MDL： MFCD09743161
• Inchi： 1S/C10H11N3OS/c1-6(14)13-3-2-7-8(4-11)10(12)15-9(7)5-13/h2-3,5,12H2,1H3
• InChI Key： ONWFDBVICXATKK-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(C(C)=O)CC2)N

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.4Ų

Additional information on 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile

6-Acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile (CAS No. 150986-84-8): A Comprehensive Overview

6-Acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile is a heterocyclic compound with the CAS number 150986-84-8. This unique molecule belongs to the thienopyridine family, characterized by a fused ring system containing both sulfur and nitrogen atoms. The presence of an acetyl group at the 6-position and a cyano group at the 3-position makes this compound particularly interesting for various applications in medicinal chemistry and material science.

The molecular structure of 6-acetyl-2-amino-thienopyridine-3-carbonitrile combines several functional groups that contribute to its chemical reactivity and potential biological activity. The amino group at position 2 provides a site for further derivatization, while the cyano group offers opportunities for nucleophilic addition reactions. These features have made this compound a valuable building block in pharmaceutical research, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the potential of thienopyridine derivatives in addressing current healthcare challenges, including the search for new antimicrobial compounds and kinase inhibitors. The structural similarity of 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile to known bioactive molecules has sparked interest in its potential applications in drug discovery programs targeting various diseases.

From a synthetic chemistry perspective, the preparation of CAS 150986-84-8 typically involves multi-step organic transformations. Modern synthetic approaches often employ green chemistry principles to improve yield and reduce environmental impact, reflecting the growing emphasis on sustainable practices in chemical manufacturing. Researchers have developed efficient methods for the large-scale production of this compound while maintaining high purity standards required for pharmaceutical applications.

The physicochemical properties of 6-acetyl-2-amino-thienopyridine carbonitrile make it suitable for various analytical techniques. Its UV-visible absorption characteristics allow for sensitive detection in HPLC analysis, while its mass spectral fragmentation pattern provides reliable identification. These analytical features are particularly valuable in quality control processes during pharmaceutical development.

In material science applications, the conjugated system of thieno[2,3-c]pyridine derivatives has shown promise in organic electronic devices. The electron-withdrawing nature of the cyano group, combined with the electron-donating amino group, creates interesting electronic properties that could be exploited in organic semiconductors or photovoltaic materials. This dual functionality positions 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile as a potential candidate for next-generation organic electronic applications.

The stability profile of CAS 150986-84-8 under various conditions has been extensively studied. The compound demonstrates good thermal stability, making it suitable for processes requiring elevated temperatures. Its solubility characteristics in common organic solvents facilitate its use in diverse chemical reactions, while its limited water solubility can be advantageous for certain pharmaceutical formulations.

Recent patent literature reveals growing interest in thienopyridine-3-carbonitrile derivatives as key intermediates for various therapeutic agents. Pharmaceutical companies are investigating these compounds for their potential in treating neurological disorders, inflammatory conditions, and metabolic diseases. The specific substitution pattern of 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile appears particularly promising for modulating specific biological targets.

From a regulatory perspective, 6-acetyl-2-amino-thienopyridine derivatives are generally regarded as research chemicals with no significant safety concerns when handled properly. However, as with all chemical substances, appropriate safety measures should be followed during handling and storage. The compound's safety profile makes it accessible for research purposes while maintaining necessary precautions.

The market for specialized heterocyclic compounds like 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile has shown steady growth in recent years. This trend reflects the increasing demand for novel chemical entities in drug discovery and materials research. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Analytical characterization of CAS 150986-84-8 typically includes NMR spectroscopy (1H and 13C), mass spectrometry, and elemental analysis. These techniques confirm the compound's identity and purity, which are critical parameters for research applications. Advanced analytical methods such as X-ray crystallography have been employed to determine the precise molecular geometry of related thienopyridine derivatives.

In conclusion, 6-acetyl-2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile represents an important building block in modern chemical research. Its unique structural features and versatile reactivity profile continue to attract interest from both academic and industrial researchers. As the demand for novel heterocyclic compounds grows, thienopyridine-3-carbonitrile derivatives are likely to play an increasingly important role in the development of new pharmaceuticals and functional materials.